Cas no 926269-75-2 (4-(trifluoromethyl)sulfanylbenzene-1-carbothioamide)

• Product Name: 4-(trifluoromethyl)sulfanylbenzene-1-carbothioamide
• CAS No: 926269-75-2
• MF: C₈H₆F₃NS₂
• MW: 237.265149593353
• CID: 6017527
• PubChem ID: 16774769
• Update Time: 2023-11-28

4-(trifluoromethyl)sulfanylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-[(trifluoromethyl)thio]-
• 4-((Trifluoromethyl)thio)benzothioamide
• AKOS000131199
• CS-0355738
• 4-[(trifluoromethyl)sulfanyl]benzene-1-carbothioamide
• EN300-1932188
• 926269-75-2
• 4-(trifluoromethyl)sulfanylbenzene-1-carbothioamide

• Inchi： 1S/C8H6F3NS2/c9-8(10,11)14-6-3-1-5(2-4-6)7(12)13/h1-4H,(H2,12,13)
• InChI Key： UEZJWWJCPKJPTB-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C(SC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 236.98937603g/mol
• Monoisotopic Mass: 236.98937603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 235.2±50.0 °C(Predicted)
• pka: 12.12±0.29(Predicted)